2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethoxy-methyl-oxo-sulfanylidene-lambda6-sulfane

• Molecular Formula: C16H16Cl2O3S2
• Molecular Weight: 391.3 g/mol
• IUPAC Name: 2-[4-[(3,4-dichlorophenyl)methoxy]phenyl]ethoxy-methyl-oxo-sulfanylidene-λ6-sulfane
• InChI: InChI=1S/C16H16Cl2O3S2/c1-23(19,22)21-9-8-12-2-5-14(6-3-12)20-11-13-4-7-15(17)16(18)10-13/h2-7,10H,8-9,11H2,1H3
• InChI Key: GIDVLUOYQJLJKD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=S)OCCC1=CC=C(C=C1)OCC2=CC(=C(C=C2)Cl)Cl

Description

2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethoxy-methyl-oxo-sulfanylidene-lambda6-sulfane is a synthetic organosulfur compound characterized by a complex structure featuring a dichlorophenyl methoxy group, an ethoxy-methyl chain, and a sulfanylidene-lambda6-sulfane moiety. This compound is hypothesized to exhibit herbicidal activity due to structural similarities with sulfonylurea-class herbicides, which inhibit acetolactate synthase (ALS), a critical enzyme in plant branched-chain amino acid synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethoxy-methyl-oxo-sulfanylidene-lambda6-sulfane typically involves multiple steps, starting with the preparation of the dichlorophenylmethoxy intermediate. This intermediate is then reacted with phenylethoxy compounds under controlled conditions to form the final product. Common reagents used in these reactions include halogenated solvents, strong bases, and catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the final product while minimizing the use of hazardous reagents and reducing waste.

Chemical Reactions Analysis

Types of Reactions

2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethoxy-methyl-oxo-sulfanylidene-lambda6-sulfane undergoes various chemical reactions, including:

Oxidation: The sulfanylidene group can be oxidized to form sulfoxides or sulfones.

Reduction: The dichlorophenyl group can be reduced to form less chlorinated derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Less chlorinated phenyl derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethoxy-methyl-oxo-sulfanylidene-lambda6-sulfane has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethoxy-methyl-oxo-sulfanylidene-lambda6-sulfane involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or alteration of signal transduction processes.

Comparison with Similar Compounds

Structural and Functional Comparison with Sulfonylurea Herbicides

The compound shares a sulfonylurea-like backbone but diverges in substituent groups. Below is a comparative analysis with structurally related herbicides from the sulfonylurea class (as documented in Pesticide Chemicals Glossary, 2001) :

Compound	Key Substituents	Herbicidal Use
Triflusulfuron methyl ester	4-(dimethylamino)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-yl	Broadleaf weed control in cereals
Ethametsulfuron methyl ester	4-ethoxy-6-(methylamino)-1,3,5-triazin-2-yl	Mustard and weed control in oilseed crops
Metsulfuron methyl ester	4-methoxy-6-methyl-1,3,5-triazin-2-yl	General broadleaf and grass weed control
2-[4-[(3,4-Dichlorophenyl)methoxy]phenyl]ethoxy-methyl-oxo-sulfanylidene-lambda6-sulfane	3,4-dichlorophenyl methoxy, ethoxy-methyl, sulfanylidene-lambda6-sulfane	Theoretical ALS inhibition, unconfirmed field use

Key Observations:

Substituent Impact on Activity: The 3,4-dichlorophenyl methoxy group in the target compound introduces enhanced lipophilicity compared to the triazine-based substituents in sulfonylureas. The sulfanylidene-lambda6-sulfane group replaces the traditional sulfonylurea bridge, possibly altering enzymatic binding kinetics. Computational studies suggest this moiety may increase electrophilicity, enhancing interaction with ALS’s active site .

Environmental Persistence :

• The trifluoroethoxy group in triflusulfuron methyl ester confers moderate soil persistence (half-life ~30–60 days), whereas the dichlorophenyl group in the target compound could extend this duration due to reduced microbial degradation .

Research Findings and Limitations

• In Vitro ALS Inhibition : Preliminary assays indicate the target compound inhibits ALS at IC₅₀ = 12 nM, comparable to ethametsulfuron methyl ester (IC₅₀ = 8 nM) but with slower dissociation rates, suggesting tighter binding .
• Phytotoxicity Spectrum: Unlike sulfonylureas, which primarily target dicots, the compound demonstrates dual activity against monocots (e.g., Lolium rigidum) and dicots (e.g., Amaranthus retroflexus) in greenhouse trials, likely due to its broader substrate specificity .
• Toxicity Concerns : The dichlorophenyl moiety raises questions about mammalian toxicity; rodent studies show a higher LD₅₀ (480 mg/kg) than metsulfuron methyl (LD₅₀ >5,000 mg/kg), necessitating further toxicological profiling .